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Compound of Interest

Compound Name: 5-Amino-2-methyl-2H-tetrazole

Cat. No.: B1295380

An In-depth Technical Guide to 5-Amino-2-methyl-2H-tetrazole

Introduction

5-Amino-2-methyl-2H-tetrazole is a synthetic, nitrogen-rich heterocyclic organic compound.[1]
As a derivative of tetrazole, it belongs to a class of molecules that, while not found in nature,
are of significant interest in medicinal chemistry and materials science.[2] In the pharmaceutical
realm, the tetrazole moiety is recognized as a bioisostere for the carboxylic acid group, offering
similar acidity and planar structure but with improved metabolic stability.[3][4] This has led to its
incorporation into numerous marketed drugs with a wide range of biological activities.[2][4][5]
Concurrently, the high nitrogen content and positive enthalpy of formation make tetrazole
derivatives, including 5-Amino-2-methyl-2H-tetrazole, valuable as precursors for high-energy
materials.[3][6] This guide provides a technical overview of its chemical identity, properties,
synthesis, and applications for researchers, scientists, and drug development professionals.

Chemical Identity
IUPAC Name and Synonyms

o |[UPAC Name: 2-methyl-2H-tetrazol-5-amine[7]
o CAS Registry Number: 6154-04-7[8]

e Synonyms: 5-AMINO-2-METHYL-2H-TETRAZOLE, 2-METHYL-5-AMINO-1H-TETRAZOLE,
2-Methyl-5-aminotetrazole, 2H-Tetrazol-5-amine, 2-methyl-, 5-Amino-2-methyltetrazole, 2-
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Methyl-5-tetrazolamine, RARECHEM AQ NN 0463, TIMTEC-BB SBB001742.[8][9][10]

Chemical Structure

The structure consists of a five-membered tetrazole ring with an amino group at the 5-position
and a methyl group at the 2-position.[3]
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Chemical Structure of 5-Amino-2-methyl-2H-tetrazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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